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Compound of Interest

Compound Name: Tiratricol

Cat. No.: B1682914

Introduction to Tiratricol

Tiratricol, also known as 3,3',5-Trilodothyroacetic acid (TRIAC), is a naturally occurring
metabolite of the thyroid hormone triiodothyronine (T3).[1][2][3] It acts as an analog to thyroid
hormones and demonstrates a high affinity for thyroid hormone receptors (TRs), specifically
TRa and TRp.[4][5][6] This interaction allows Tiratricol to mimic the physiological effects of T3
by modulating the expression of target genes involved in critical cellular processes such as
metabolism, growth, and development.[5][7]

A key feature of Tiratricol is its ability to enter cells independently of the Monocarboxylate
transporter 8 (MCT8), a protein essential for the transport of T3 and T4 into certain tissues,
including the brain.[1][3][6][8] This characteristic makes Tiratricol a valuable tool for studying
thyroid hormone action in MCT8-deficient cellular models and a promising therapeutic agent for
conditions like Allan-Herndon-Dudley Syndrome, which is caused by MCT8 deficiency.[1][3][8]
In cell culture, Tiratricol is utilized to investigate thyroid hormone signaling, metabolic
regulation, and its potential therapeutic effects.

Physicochemical Properties and Solubility

Tiratricol is supplied as a crystalline solid and exhibits solubility in organic solvents.[4] It is
crucial to use appropriate solvents to prepare stock solutions for cell culture applications. The
solubility of Tiratricol in various solvents is summarized below.
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Property Value
Synonym 3,3',5-Triiodothyroacetic acid (TRIAC)[2][4]
Molecular Formula C14H91304[4][9]
Molecular Weight 621.9 g/mol [4]
Appearance Crystalline solid[4]
Storage Store powder at -20°C for up to 4 years[4]
Solvent Solubility Notes
>29.5 mg/mL[9][10], Fresh, non-hygroscopic DMSO
DMSO approximately 30 mg/mL[4], up  is recommended for optimal
to 100 mg/mL[11] solubility.[11][12]
Ethanol Approximately 30 mg/mL][4]
Dimethylformamide Approximately 30 mg/mL][4]

Insoluble or slightly soluble (<1
mg/mL)[2]

Water

Mechanism of Action: Signaling Pathway

Tiratricol exerts its biological effects by functioning as a thyroid hormone receptor agonist.[4] It
enters the cell, translocates to the nucleus, and binds to TRa and TR.[5][6] This binding
induces a conformational change in the receptor, which then interacts with thyroid hormone
response elements (TRES) on the DNA.[5] This interaction modulates the transcription of target
genes, leading to changes in protein synthesis and cellular function, particularly those related
to metabolism.[5]
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Caption: Tiratricol signaling pathway.

Experimental Protocols
Preparation of Tiratricol Stock Solution (10 mM)

Materials:

e Tiratricol powder

e Dimethyl sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e Vortex mixer

« Sterile syringe filters (0.22 pm)

Protocol:
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o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses. Handle Tiratricol powder in a chemical fume hood.

» Calculation:
o Molecular Weight of Tiratricol: 621.9 g/mol

o To prepare a 10 mM stock solution, you will need 6.219 mg of Tiratricol per 1 mL of
DMSO.

o For example, to prepare 2 mL of a 10 mM stock solution, weigh out 12.438 mg of
Tiratricol.

o Weighing: Carefully weigh the calculated amount of Tiratricol powder and place it into a
sterile microcentrifuge tube or vial.

e Dissolving: Add the appropriate volume of DMSO to the tube containing the Tiratricol
powder. For instance, add 2 mL of DMSO for 12.438 mg of Tiratricol.

o Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.
Gentle warming (to 37°C) or sonication can be used to aid dissolution if necessary.[2][10]

 Sterilization: Filter-sterilize the stock solution using a 0.22 um syringe filter into a new sterile
tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[2][12] Store the aliquots at -20°C or -80°C. The stock solution
is stable for at least 6 months when stored at -80°C.[10][12]

Preparation of Working Solution for Cell Culture

Materials:
e Tiratricol stock solution (10 mM in DMSO)
e Pre-warmed complete cell culture medium

Protocol:
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e Thawing: Thaw an aliquot of the Tiratricol stock solution at room temperature.

 Dilution: Dilute the stock solution into pre-warmed complete cell culture medium to achieve
the desired final concentration. It is recommended to perform serial dilutions.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

o Example for a 1 uM final concentration:

» First, prepare an intermediate dilution by adding 10 pL of the 10 mM stock solution to
990 pL of cell culture medium to get a 100 uM solution.

» Then, add 10 pL of the 100 uM intermediate solution to 990 pL of cell culture medium to
achieve the final concentration of 1 puM.

e Mixing: Gently mix the working solution by pipetting or inverting the tube.

o Application: Add the freshly prepared working solution to your cell cultures. Remember to
include a vehicle control (medium with the same final concentration of DMSOQO) in your

experiments.
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Stock Solution Preparation

1. Weigh Tiratricol Powder

2. Add DMSO

3. Vortex/Sonicate to Dissolve

4. Filter Sterilize

5. Aliquot and Store at -80°C

|
For Experiment
|

Working Solutjon Preparation

6. Thaw Stock Aliquot

7. Serially Dilute in Culture Medium

8. Apply to Cells

Click to download full resolution via product page

Caption: Workflow for preparing Tiratricol solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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